2-hydroxy-8-methyl-3-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-hydroxy-8-methyl-3-phenylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C15H12N2O2/c1-10-7-8-17-12(9-10)16-14(18)13(15(17)19)11-5-3-2-4-6-11/h2-9,18H,1H3
• InChI Key: HYPYDPKTCNIMTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)C3=CC=CC=C3)O
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol

Description

“2-hydroxy-8-methyl-3-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one” is a derivative of pyrido[1,2-a]pyrimidin-4-one. Pyrido[1,2-a]pyrimidin-4-one derivatives have been tested as aldose reductase (ALR2) inhibitors and exhibit substantial inhibitory activity. The inhibitory potency is enhanced by introducing hydroxy groups in specific positions.

Synthesis Analysis

A highly efficient method for the multicomponent synthesis of substituted 4H-pyrido[1,2-a]pyrimidine-2-hydroxy-4-one derivatives has been developed. This synthesis starts from 4H-pyrido[1,2-a]primidine-2-hydroxy-4-one, β-naphthol, and substituted aromatic aldehydes, resulting in moderate to good yields.

Chemical Reactions Analysis

An expeditious metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%). This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance.

Mechanism of Action

While the specific mechanism of action for “2-hydroxy-8-methyl-3-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one” is not mentioned in the retrieved papers, pyrido[1,2-a]pyrimidin-4-one derivatives have been found to possess significant anti-inflammatory and analgesic activities.

Future Directions

The future directions for research on “2-hydroxy-8-methyl-3-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one” and related compounds could include further exploration of their chemical properties and biological activity. Additionally, the development of more potent biological compounds could be achieved by linking together two or more pharmaceutically active heterocyclic compounds in a single molecular framework.